2-(4-Methyloxan-4-yl)acetaldehyde chemical structure and properties
2-(4-Methyloxan-4-yl)acetaldehyde chemical structure and properties
The following technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 2-(4-Methyloxan-4-yl)acetaldehyde , a critical building block in modern drug discovery.
Structure, Synthesis, and Application in Medicinal Chemistry
Executive Summary
2-(4-Methyloxan-4-yl)acetaldehyde (Systematic Name: 2-(4-methyltetrahydro-2H-pyran-4-yl)acetaldehyde) is a specialized aliphatic aldehyde intermediate used primarily in the synthesis of pharmaceutical agents. It features a tetrahydropyran (THP) ring with a quaternary carbon at the 4-position, substituted with both a methyl group and an acetaldehyde side chain.
This structural motif is highly valued in medicinal chemistry as a bioisostere for 4,4-disubstituted cyclohexanes . The oxygen atom in the THP ring lowers lipophilicity (LogP) and improves metabolic stability compared to its carbocyclic counterparts, while the quaternary center prevents oxidative metabolism at the typically labile 4-position.
Chemical Identity & Properties
Structural Analysis
The molecule consists of a saturated six-membered oxygen heterocycle (oxane/tetrahydropyran). The C4 position is a quaternary center, creating a gem-disubstituted geometry that forces the substituents (methyl and acetaldehyde) into specific axial/equatorial conformations, often favoring the "gem-disubstituent effect" which can pre-organize the molecule for binding to protein targets.
| Property | Data |
| IUPAC Name | 2-(4-methyltetrahydro-2H-pyran-4-yl)acetaldehyde |
| Molecular Formula | C₈H₁₄O₂ |
| Molecular Weight | 142.20 g/mol |
| SMILES | CC1(CCOCC1)CC=O[1][2] |
| CAS Registry Number | Not widely listed; Analogous to 65626-23-5 (des-methyl) |
| Predicted LogP | ~0.7 – 0.9 |
| H-Bond Acceptors | 2 (Ether O, Carbonyl O) |
| H-Bond Donors | 0 |
| Physical State | Colorless to pale yellow liquid |
Physicochemical Characteristics[3]
-
Solubility: Highly soluble in organic solvents (DCM, THF, Ethyl Acetate); moderately soluble in water due to the ether and aldehyde polarities.
-
Reactivity: The aldehyde group is electrophilic, susceptible to nucleophilic attack (e.g., reductive amination, Grignard addition) and oxidation to the corresponding carboxylic acid.
-
Stability: Prone to air oxidation (forming 2-(4-methyl-THP-4-yl)acetic acid) and polymerization if stored without stabilizers at ambient temperature.
Synthetic Routes & Methodology
The synthesis of 2-(4-Methyloxan-4-yl)acetaldehyde requires constructing the quaternary center at the C4 position of the pyran ring. The most robust route involves a conjugate addition to a pyran-4-ylidene precursor, followed by functional group manipulation.
Retrosynthetic Analysis
The target aldehyde is accessed via the oxidation of the corresponding alcohol, which in turn is derived from an ester precursor. The quaternary center is installed via organocopper conjugate addition.
Pathway:
Aldehyde
Detailed Experimental Protocol
Note: This protocol is a standardized adaptation based on 4,4-disubstituted pyran synthesis literature.
Step 1: Horner-Wadsworth-Emmons Olefination
Reagents: Tetrahydropyran-4-one, Triethyl phosphonoacetate, NaH, THF.
-
Suspend NaH (1.1 eq) in anhydrous THF at 0°C.
-
Dropwise add triethyl phosphonoacetate (1.1 eq); stir for 30 min to generate the ylide.
-
Add tetrahydropyran-4-one (1.0 eq) dropwise.
-
Warm to RT and stir for 4–6 hours.
-
Workup: Quench with water, extract with EtOAc.
-
Product: Ethyl 2-(dihydro-2H-pyran-4(3H)-ylidene)acetate.
Step 2: Conjugate Addition (Installation of Methyl Group)
Reagents: MeMgBr, CuI (cat), TMSCl, THF.
-
Cool a solution of CuI (0.1 eq) and the unsaturated ester from Step 1 in anhydrous THF to -78°C.
-
Add TMSCl (2.0 eq) to activate the enoate.
-
Slowly add MeMgBr (1.5 eq, 3M in ether). The copper catalyzes the 1,4-addition rather than 1,2-addition.
-
Stir at -78°C for 1 hour, then warm to RT.
-
Mechanism: The methyl group adds to the C4 position, pushing the double bond electrons to form the enolate, which is trapped or protonated.
-
Product: Ethyl 2-(4-methyltetrahydro-2H-pyran-4-yl)acetate.
Step 3: Reduction to Alcohol
Reagents: LiAlH₄, THF.
-
Dissolve the ester from Step 2 in anhydrous THF.
-
Cool to 0°C and carefully add LiAlH₄ (1.2 eq).
-
Stir for 2 hours.
-
Workup: Fieser workup (H₂O, 15% NaOH, H₂O) to precipitate aluminum salts. Filter and concentrate.
-
Product: 2-(4-methyltetrahydro-2H-pyran-4-yl)ethanol.
Step 4: Oxidation to Target Aldehyde
Reagents: Dess-Martin Periodinane (DMP) or Swern Conditions.
-
Dissolve the alcohol in DCM.
-
Add DMP (1.1 eq) at 0°C.
-
Stir for 1–2 hours.
-
Workup: Quench with saturated NaHCO₃/Na₂S₂O₃. Extract with DCM.
-
Purification: Silica gel chromatography (Hexane/EtOAc).
-
Final Product: 2-(4-Methyloxan-4-yl)acetaldehyde .
Visualization: Synthesis Pathway
Caption: Step-by-step synthetic pathway for 2-(4-Methyloxan-4-yl)acetaldehyde, highlighting the critical conjugate addition step.
Medicinal Chemistry Applications
Bioisosterism and Physicochemical Tuning
The 4-methyl-tetrahydropyran motif is a classic bioisostere for the 4-methylcyclohexyl group .
-
Lipophilicity: The ether oxygen reduces LogP by approximately 1.0–1.5 units compared to cyclohexane, improving water solubility and reducing non-specific protein binding.
-
Conformation: The quaternary center at C4 locks the ring into a chair conformation where the bulky group (acetaldehyde chain) typically adopts the equatorial position to minimize 1,3-diaxial interactions.
Metabolic Stability
In standard cyclohexyl rings, the C4 position is a "metabolic hot-spot" prone to hydroxylation by Cytochrome P450 enzymes.
-
Blocking Strategy: By installing a methyl group and the side chain at C4 (quaternary center), the abstractable hydrogen is removed.
-
Result: This modification significantly extends the half-life (
) of the drug candidate in microsomal stability assays.
Common Drug Design Uses
This aldehyde is typically used as a "linker" or "warhead precursor" in:
-
Reductive Amination: Reacting with primary amines to form secondary amine linkers in kinase inhibitors (e.g., ALK, ROS1 inhibitors).
-
Wittig Reactions: To extend the carbon chain for GPCR ligands.
-
Strecker Synthesis: To generate unnatural amino acids containing the THP core.
Handling and Safety Information
-
Storage: Aldehydes are prone to aerobic oxidation to carboxylic acids. Store under an inert atmosphere (Nitrogen/Argon) at -20°C.
-
Hazards: Likely an irritant to eyes, skin, and respiratory system. Use in a fume hood.
-
Stability: Avoid strong bases which may cause aldol polymerization of the acetaldehyde side chain.
References
-
PubChemLite Compound Summary. "2-(4-methyloxan-4-yl)acetaldehyde." PubChem. Accessed Oct 2023. Link
-
Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591. (Context on THP as cyclohexane bioisostere). Link
- Müller, K., Faeh, C., & Diederich, F. (2007). "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science, 317(58
